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Cat. No.: B1344740 Get Quote

A Technical Guide for Researchers, Scientists, and Drug Development Professionals on the

Emerging Biological Activities of 1,4-Diazepan-5-one Derivatives

The 1,4-diazepan-5-one core is a seven-membered heterocyclic motif that has garnered

significant attention in medicinal chemistry. Its unique three-dimensional structure allows for the

spatial presentation of various substituents, making it a versatile scaffold for the design of novel

therapeutic agents. This technical guide provides an in-depth overview of the current

understanding of the biological activities associated with the 1,4-diazepan-5-one scaffold and

its derivatives, with a focus on its potential in anticancer and neurodegenerative disease

research.

Anticancer Activity
Derivatives of the 1,4-diazepan-5-one scaffold have demonstrated notable cytotoxic and

antiproliferative effects against a range of human cancer cell lines. The mechanism of action for

these compounds is often multifaceted, involving the induction of apoptosis, cell cycle arrest,

and the inhibition of key signaling pathways crucial for cancer cell survival and proliferation.

Quantitative Data on Anticancer Activity
The following tables summarize the in vitro anticancer activity of various 1,4-diazepan-5-one

derivatives and related benzodiazepine structures, as measured by their half-maximal inhibitory

concentration (IC₅₀) or growth inhibition (GI₅₀) values.
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Table 1: Cytotoxic Activity of Dibenzo[b,e][1][2]diazepin-11-one Derivatives

Compound Cancer Cell Line IC₅₀ (µM) Reference

9a A549 (Lung) 0.71 [3]

MDAMB-231 (Breast) 7.29 [3]

46d SW620 (Colon)
Potent enzymatic

activity against Chk1
[4]

Table 2: Cytotoxic Activity of 1,5-Benzodiazepin-2-one Derivatives

Compound Cancer Cell Line IC₅₀ (µM) Reference

3b HCT-116 (Colon) 9.18 [2]

HepG-2 (Liver) 6.13 [2]

MCF-7 (Breast) 7.86 [2]

Table 3: Growth Inhibitory Activity of 7-(1,4-diazepan)-substituted[1][5]oxazolo[4,5-

d]pyrimidines
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Compound
Cancer
Subpanel

GI₅₀ (µM) TGI (µM) LC₅₀ (µM) Reference

7-(1,4-

diazepan)-1-

yl-5-(4-

methylphenyl

)-2-phenyl[1]

[5]oxazolo-

[4,5-d]-

pyrimidine

Various 0.9-1.9 2.1-3.6 5.9-7.4 [6]

7-(1,4-

diazepan)-1-

yl-2-(4-

methylphenyl

)-5-phenyl[1]

[5]oxazolo[4,

5-

d]pyrimidine

Various 0.9-1.9 2.1-3.6 5.9-7.4 [6]

Signaling Pathways in Anticancer Activity
Several signaling pathways have been identified as targets for 1,4-diazepan-5-one derivatives.

Chk1 Inhibition in DNA Damage Response: Certain 5,10-dihydro-dibenzo[b,e][1][2]diazepin-11-

ones have been identified as potent and selective inhibitors of Checkpoint Kinase 1 (Chk1).[4]

Chk1 is a crucial kinase in the DNA damage response pathway, and its inhibition can lead to

the abrogation of cell cycle checkpoints, sensitizing cancer cells to DNA-damaging agents.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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